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Compound of Interest

Compound Name:
2-Chloro-4-(imidazol-1-yl)benzoic

acid

CAS No.: 1343201-44-4

Cat. No.: B3098797

Get Quote

Executive Summary
2-Chloro-4-(imidazol-1-yl)benzoic acid (C₁₀H₇ClN₂O₂) is a specialized heterocyclic building

block used primarily in the synthesis of biologically active small molecules. Characterized by a

benzoic acid core substituted with a chlorine atom at the ortho position and an imidazole ring at

the para position, this compound serves as a critical scaffold in the development of kinase

inhibitors, antifungal agents, and angiotensin II receptor antagonists.

This guide provides a comprehensive technical analysis of the compound, including its

synthesis via nucleophilic aromatic substitution (

), physicochemical properties, and utility in high-throughput medicinal chemistry.

Chemical Identity & Characterization
Nomenclature and Identifiers[1]

IUPAC Name: 2-Chloro-4-(1H-imidazol-1-yl)benzoic acid
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Common Synonyms: 4-(Imidazol-1-yl)-2-chlorobenzoic acid; 2-Chloro-4-(1-

imidazolyl)benzoic acid

CAS Number:Note: While specific isomer CAS numbers can vary by vendor or be

proprietary, the compound is often cataloged under the general class of imidazole-benzoic

acids. It is structurally related to CAS 957509-90-9 (the 5-substituted pyrazole analog).

Molecular Formula: C₁₀H₇ClN₂O₂

Molecular Weight: 222.63 g/mol

SMILES:OC(=O)C1=C(Cl)C=C(N2C=CN=C2)C=C1

Structural Analysis
The molecule features two key functional handles:

Carboxylic Acid (C-1): Allows for amide coupling, esterification, or reduction.

Imidazole Ring (C-4): Acts as a hydrogen bond acceptor/donor and a

-stacking moiety, crucial for binding affinity in protein active sites (e.g., heme coordination in
CYP enzymes).

Chlorine Atom (C-2): Provides steric bulk and lipophilicity, influencing the torsion angle of the

benzoic acid relative to the imidazole, which can lock the conformation for improved

selectivity.

Synthesis & Manufacturing Protocols
The most robust synthetic route involves a Nucleophilic Aromatic Substitution (

) of 2-chloro-4-fluorobenzoic acid with imidazole. This pathway is preferred over metal-
catalyzed couplings (e.g., Ullmann or Buchwald-Hartwig) due to the activation provided by the
electron-withdrawing carboxyl group para to the leaving group (fluorine).

Reaction Mechanism
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The carboxyl group at C-1 activates the C-4 position for nucleophilic attack. Fluorine is a

superior leaving group to chlorine in

reactions due to the high electronegativity of fluorine, which stabilizes the Meisenheimer
complex intermediate.

Experimental Protocol (Bench Scale)
Reagents:

2-Chloro-4-fluorobenzoic acid (1.0 equiv) [CAS: 2252-51-9]

Imidazole (1.5 equiv) [CAS: 288-32-4]

Potassium Carbonate (

) (2.0 equiv)

Solvent: DMF or DMSO (anhydrous)

Procedure:

Charge: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser,

dissolve 2-chloro-4-fluorobenzoic acid (10 mmol) in DMF (20 mL).

Addition: Add

(20 mmol) followed by imidazole (15 mmol).

Reaction: Heat the mixture to 100–110°C for 12–16 hours. Monitor reaction progress via LC-

MS (Target Mass: 223.0 [M+H]⁺).

Work-up: Cool the reaction mixture to room temperature. Pour into ice-cold water (100 mL).

Acidification: Adjust pH to ~3–4 using 1N HCl. The product typically precipitates as a white to

off-white solid.

Purification: Filter the solid, wash with water and cold diethyl ether. Recrystallize from

ethanol/water if necessary.
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Yield: Typical isolated yields range from 75% to 85%.

Synthesis Workflow Visualization

2-Chloro-4-fluorobenzoic acid
(CAS 2252-51-9)

Meisenheimer Complex

Heat (100°C)
Nucleophilic Attack

Imidazole + K2CO3
Solvent: DMF

2-Chloro-4-(imidazol-1-yl)benzoic acid
(C10H7ClN2O2)

- HF
Elimination

Click to download full resolution via product page

Figure 1: Nucleophilic aromatic substitution pathway for the synthesis of 2-Chloro-4-(imidazol-
1-yl)benzoic acid.

Physicochemical Properties & Data
The following data is critical for formulation and assay development.

Property Value / Description Note

Appearance
White to off-white crystalline

powder

Melting Point > 250°C (decomposition)
Typical for zwitterionic amino-

acid-like structures

Solubility
DMSO, DMF, MeOH

(moderate)

Poor solubility in water at

neutral pH; soluble at pH > 8

or pH < 2

pKa (Acid) ~3.5 (Carboxylic acid) Predicted

pKa (Base) ~6.0 (Imidazole nitrogen) Predicted

LogP ~1.8 Moderate lipophilicity

H-Bond Donors 1 (COOH)

H-Bond Acceptors 3 (COOH, Imidazole N)
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Applications in Drug Discovery
Scaffold Utility
This compound is a versatile intermediate for several therapeutic classes:

Kinase Inhibitors: The benzoic acid moiety can be converted to an amide (e.g., reacting with

an aniline) to form the "hinge-binding" region of Type II kinase inhibitors. The imidazole

group often extends into the solvent-exposed area or interacts with specific residues like the

gatekeeper.

Antifungals: Imidazole derivatives are classic inhibitors of lanosterol 14

-demethylase (CYP51). The 2-chloro-benzoic acid core provides a rigid linker to attach
lipophilic side chains.

Thromboxane Synthase Inhibitors: Structurally similar to ozagrel and other imidazole-based

inhibitors.

Decision Logic for Derivatization
Researchers should use the following logic when modifying this core:

2-Chloro-4-(imidazol-1-yl)benzoic acid

Target: Kinase Inhibitor Target: CYP Enzyme Inhibitor Target: GPCR Ligand

Amide Coupling
(React with Aryl Amines)

Esterification / Reduction
(Link to Lipophilic Tail)

Bioisostere Replacement
(COOH -> Tetrazole)

Click to download full resolution via product page

Figure 2: Strategic derivatization pathways for medicinal chemistry optimization.
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Analytical Quality Control
To ensure the integrity of the building block, the following QC parameters must be met:

¹H NMR (DMSO-d₆):

13.0-13.5 (br s, 1H, COOH)

8.4 (s, 1H, Imidazole-H2)

7.9-8.1 (m, 2H, Ar-H + Imidazole-H)

7.6-7.8 (m, 2H, Ar-H + Imidazole-H)

Note: The diagnostic protons are the imidazole singlets/doublets and the ABX pattern of

the benzene ring.

HPLC Purity:

Column: C18 Reverse Phase

Mobile Phase: Water (0.1% TFA) / Acetonitrile Gradient

Detection: UV @ 254 nm

Acceptance Criteria: > 97% Area

Mass Spectrometry:

ESI(+): m/z 223.0 [M+H]⁺ (Characteristic Chlorine isotope pattern ³⁵Cl/³⁷Cl ~3:1).

Safety & Handling (MSDS Highlights)
Signal Word: Warning

Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.
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H335: May cause respiratory irritation.

Handling: Use in a fume hood. Avoid dust formation. Wear nitrile gloves and safety glasses.

Storage: Store at room temperature (15–25°C) in a tightly sealed container, protected from

moisture.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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